molecular formula C17H20N4O2 B6575048 3-{8-methyl-4-oxo-3H,4H,5H-pyrimido[5,4-b]indol-3-yl}-N-(propan-2-yl)propanamide CAS No. 1105247-12-8

3-{8-methyl-4-oxo-3H,4H,5H-pyrimido[5,4-b]indol-3-yl}-N-(propan-2-yl)propanamide

Cat. No. B6575048
CAS RN: 1105247-12-8
M. Wt: 312.37 g/mol
InChI Key: AQPGQLIWQHKSTH-UHFFFAOYSA-N
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Description

3-{8-methyl-4-oxo-3H,4H,5H-pyrimido[5,4-b]indol-3-yl}-N-(propan-2-yl)propanamide, also known as 3-MOP, is a synthetic compound belonging to the pyrimidine class of compounds. It is a derivative of the naturally occurring compound pyrimidine and has been extensively studied in recent years due to its potential applications in various scientific disciplines.

Scientific Research Applications

Anticancer Activity

This compound has shown potential in the field of cancer research . Derivatives of this compound have been synthesized and evaluated for their growth inhibition in seven human solid tumor and a human leukemia HL-60 cell lines .

Antiviral Activity

Indole derivatives, which include this compound, have shown antiviral activity . For example, pyrimidine-derived indole ribonucleosides have been synthesized and tested for in vitro antiproliferative and antiviral activity against Dengue virus and anti-hepatitis C virus .

Anti-inflammatory Activity

Indole derivatives, including this compound, have shown anti-inflammatory activity . This makes them potential candidates for the development of new anti-inflammatory drugs .

Antioxidant Activity

The indole nucleus, which is part of this compound, has exhibited antioxidant activity . This suggests that this compound could be used in the development of new antioxidant drugs .

Antimicrobial Activity

Indole derivatives have shown antimicrobial activity . This suggests that this compound could be used in the development of new antimicrobial drugs .

Antidiabetic Activity

Indole derivatives have shown antidiabetic activity . This suggests that this compound could be used in the development of new antidiabetic drugs .

Antimalarial Activity

Indole derivatives have shown antimalarial activity . This suggests that this compound could be used in the development of new antimalarial drugs .

Protein Kinase Inhibitor

Indole derivatives have shown activity as protein kinase inhibitors . This suggests that this compound could be used in the development of new protein kinase inhibitors .

properties

IUPAC Name

3-(8-methyl-4-oxo-5H-pyrimido[5,4-b]indol-3-yl)-N-propan-2-ylpropanamide
Details Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI

InChI=1S/C17H20N4O2/c1-10(2)19-14(22)6-7-21-9-18-15-12-8-11(3)4-5-13(12)20-16(15)17(21)23/h4-5,8-10,20H,6-7H2,1-3H3,(H,19,22)
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI Key

AQPGQLIWQHKSTH-UHFFFAOYSA-N
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Canonical SMILES

CC1=CC2=C(C=C1)NC3=C2N=CN(C3=O)CCC(=O)NC(C)C
Details Computed by OEChem 2.3.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Formula

C17H20N4O2
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Weight

312.37 g/mol
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Product Name

3-{8-methyl-4-oxo-3H,4H,5H-pyrimido[5,4-b]indol-3-yl}-N-(propan-2-yl)propanamide

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